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Compound of Interest

Compound Name: Tris(4-bromophenyl)amine

Cat. No.: B153671

The following document provides comprehensive guidance on the safe and compliant disposal
of Tris(4-bromophenyl)amine (CAS No. 4316-58-9). This procedure is designed for
researchers, scientists, and drug development professionals to ensure that this chemical is
managed as hazardous waste in accordance with federal, state, and local regulations.
Adherence to these steps is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling Tris(4-bromophenyl)amine for disposal, it is imperative to be familiar with its
hazards. This compound is classified as a skin, eye, and respiratory irritant.[1][2]

1.1 Personal Protective Equipment (PPE) Appropriate PPE must be worn at all times when
handling Tris(4-bromophenyl)amine. This includes, but is not limited to:

o Gloves: Chemically resistant nitrile gloves.

o Eye Protection: Chemical safety goggles. A face shield should be used if there is a risk of
splashing.

e Lab Coat: A standard laboratory coat.

o Respiratory Protection: If handling the powder outside of a chemical fume hood or if dust is
generated, use a NIOSH/MSHA-approved respirator (such as a dust mask type N95).
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1.2 Emergency First Aid Procedures In the event of exposure, follow these first-aid measures
immediately:

» Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of
soap and water for at least 15 minutes.[1][3] If skin irritation occurs, seek medical advice.[3]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[1][3] If eye irritation persists, seek
medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Waste Characterization and Segregation

Tris(4-bromophenyl)amine is a halogenated organic compound.[4] Due to its chemical
properties and potential hazards, it must be disposed of as regulated hazardous waste. Proper
segregation is crucial to ensure safe handling and to prevent dangerous chemical reactions.

e Do not mix Tris(4-bromophenyl)amine waste with other waste streams such as:
o Non-halogenated organic wastes.[5]
o Acids or bases.[4]
o Oxidizing agents.[6]
o Agueous or heavy metal wastes.[4][5]

Mixing halogenated and non-halogenated waste streams can significantly increase disposal
costs and complexity.[5]

Step-by-Step Disposal Protocol

Step 1: Select an Appropriate Waste Container
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e Use a chemically compatible container that can be securely sealed. A high-density
polyethylene (HDPE) container is a suitable choice.

e The container must be clean, in good condition, and free of any residue from previous
contents.

Step 2: Label the Waste Container

e As soon as the first quantity of waste is added, label the container with a "Hazardous Waste"
tag provided by your institution's Environmental Health & Safety (EHS) department.[5]

e The label must include:

[¢]

The full chemical name: "Tris(4-bromophenyl)amine".

The words "Hazardous Waste".

[¢]

[e]

An accurate list of all chemical constituents and their approximate percentages.[5]

o

The relevant hazard characteristics (e.g., Irritant, Toxic).[5]

[¢]

The name of the principal investigator or laboratory contact.

The accumulation start date.

o

Step 3: Accumulate Waste Safely

» Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory where the waste is generated.[5]

e The container must be kept closed at all times except when adding waste.[5]

o Ensure the storage area has secondary containment to capture any potential leaks or spills.

[5]

e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste in an SAA.
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Step 4: Arrange for Final Disposal

e Once the container is nearly full (approximately 90% capacity) or when you are finished
generating this waste stream, arrange for its removal.

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to schedule a pickup.

e Provide all necessary documentation, including the completed hazardous waste tag.

» Disposal must be conducted in a manner consistent with federal, state, and local regulations,
such as the Resource Conservation and Recovery Act (RCRA).[7][8] Halogenated organic
wastes are typically managed through high-temperature incineration at a permitted
Treatment, Storage, and Disposal Facility (TSDF).[4][9]

Quantitative Data and Regulatory Information
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Parameter Datal/lnformation Source
Chemical Name Tris(4-bromophenyl)amine

CAS Number 4316-58-9

Molecular Formula C18H12Br3N [2]

Skin Irritant (Category 2), Eye
Irritant (Category 2), Specific

Hazard Classifications Target Organ Toxicity - Single [2][3]
Exposure (Category 3 -

Respiratory system)

Signal Word Warning

H315: Causes skin irritation,
H319: Causes serious eye

Hazard Statements o [2]
irritation, H335: May cause

respiratory irritation

] ) Incineration at a licensed
Primary Disposal Method N [4119]
hazardous waste facility

Resource Conservation and
Governing Regulation Recovery Act (RCRA), 40 CFR  [7][8]
Parts 260-273

Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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